![molecular formula C14H16ClN4 B611524 7-chloro-1,3a-dimethyl-5-phenyl-4H-pyrazolo[4,3-e][1,4]diazepine CAS No. 38150-37-7](/img/structure/B611524.png)
7-chloro-1,3a-dimethyl-5-phenyl-4H-pyrazolo[4,3-e][1,4]diazepine
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Description
U 34599 stimulates the production of tissue-type plasminogen activator.
Scientific Research Applications
Synthesis and Structural Modification
Azolo[1,4]diazepines, including pyrazolo[4,3-e][1,4]diazepines, are significant for designing compounds with pharmacological potential. The synthesis methods and structural functionalization of these compounds, including pyrazolo[4,3-e][1,4]diazepines, are crucial in creating synthetic and biological derivatives with diverse applications (Kemskii, Bol’but, Dmytriv, & Vovk, 2017).
Antimicrobial and Antifungal Activities
1H-1,4-Diazepines containing the pyrazolo[4,3-e][1,4]diazepine moiety have been studied for their antimicrobial, antifungal, and anthelmintic activities, indicating their potential in treating various infections (Kumar & Joshi, 2009).
Crystal Structure Analysis
Studies on compounds like 5-aryl-3-methyl-1-phenyl-1,6,7,8-tetrahydropyrazolo[3,4-b][1,4]diazepines, which are structurally related to pyrazolo[4,3-e][1,4]diazepines, have been conducted to understand their crystal structure and molecular interactions. This research is crucial in pharmaceutical development (Low, Cobo, Insuasty, Insuasty, Nogueras, & Sánchez, 2002).
Novel Derivatives Development
Efficient syntheses have been developed for derivatives of pyrazolo[4,3-e][1,4]diazepines with possible pharmacological activity in the central nervous system, indicating their potential for developing new drugs for neurological conditions (Cortéas, Banos, & Garcia-Mellado de Cortes, 2004).
Chemical Transformations
The study of reactions involving compounds like 7-phenyl-7H-pyrazolo[3,4-d][1,2,3]triazin-4-ol with thionyl chloride provides insights into the chemical behavior of pyrazolo[4,3-e][1,4]diazepines. Understanding these reactions is key in synthesizing new compounds with desired properties (Khutova, Klyuchko, Gurenko, Vasilenko, Rusanov, & Brovarets, 2013).
properties
CAS RN |
38150-37-7 |
---|---|
Product Name |
7-chloro-1,3a-dimethyl-5-phenyl-4H-pyrazolo[4,3-e][1,4]diazepine |
Molecular Formula |
C14H16ClN4 |
Molecular Weight |
275.76 |
IUPAC Name |
4H-(1,2,4)Triazolo(4,3-a)(1,4)diazepine, 8-chloro-1,4-dimethyl-6-phenyl- |
InChI |
InChI=1S/C14H16ClN4/c1-17-14-9-18(15)8-13(10-19(14,2)11-16-17)12-6-4-3-5-7-12/h3-9,11H,10H2,1-2H3 |
InChI Key |
ZXVWCRRRUKUGPJ-UHFFFAOYSA-N |
SMILES |
C[N]12C(N(C)N=C2)=CN(Cl)C=C(C3=CC=CC=C3)C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
U 34599; U34599; U-34599 |
Origin of Product |
United States |
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